Cas no 2680688-84-8 (Benzyl 4-(azetidin-1-yl)-3-fluoropiperidine-1-carboxylate)

• Product Name: Benzyl 4-(azetidin-1-yl)-3-fluoropiperidine-1-carboxylate
• CAS No: 2680688-84-8
• MF: C₁₆H₂₁FN₂O₂
• MW: 292.348547697067
• CID: 5632176
• PubChem ID: 165928375
• Update Time: 2025-11-07

Benzyl 4-(azetidin-1-yl)-3-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(azetidin-1-yl)-3-fluoropiperidine-1-carboxylate
• 2680688-84-8
• EN300-28288707
• Benzyl 4-(azetidin-1-yl)-3-fluoropiperidine-1-carboxylate

• Inchi： 1S/C16H21FN2O2/c17-14-11-19(10-7-15(14)18-8-4-9-18)16(20)21-12-13-5-2-1-3-6-13/h1-3,5-6,14-15H,4,7-12H2
• InChI Key： YKRKLYRPTNUGOG-UHFFFAOYSA-N
• SMILES： FC1CN(C(=O)OCC2C=CC=CC=2)CCC1N1CCC1

Computed Properties

• Exact Mass: 292.15870608g/mol
• Monoisotopic Mass: 292.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.8Ų

Additional information on Benzyl 4-(azetidin-1-yl)-3-fluoropiperidine-1-carboxylate

Recent Advances in the Study of Benzyl 4-(azetidin-1-yl)-3-fluoropiperidine-1-carboxylate (CAS: 2680688-84-8)

Benzyl 4-(azetidin-1-yl)-3-fluoropiperidine-1-carboxylate (CAS: 2680688-84-8) is a fluorinated piperidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile intermediate in drug discovery. Recent studies have explored its applications in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This research briefing provides an overview of the latest findings related to this compound, highlighting its synthetic utility, pharmacological properties, and emerging applications.

The compound's structural features, including the azetidine and fluoropiperidine moieties, contribute to its unique reactivity and binding affinity towards biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of sigma-1 receptor ligands, which are being investigated for their neuroprotective and antipsychotic effects. The fluorination at the 3-position of the piperidine ring was found to enhance metabolic stability and blood-brain barrier permeability, making it a promising scaffold for CNS drug development.

In addition to its role in CNS therapeutics, Benzyl 4-(azetidin-1-yl)-3-fluoropiperidine-1-carboxylate has shown potential in the design of enzyme inhibitors. Recent research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its utility in the development of selective inhibitors for phosphodiesterase 10A (PDE10A), an enzyme implicated in neurodegenerative disorders such as Huntington's disease. The compound's ability to adopt multiple conformations was identified as a critical factor in achieving high selectivity and potency against PDE10A.

Synthetic methodologies for Benzyl 4-(azetidin-1-yl)-3-fluoropiperidine-1-carboxylate have also seen advancements. A 2024 study in Organic Process Research & Development reported an optimized, scalable synthesis route with improved yield and purity. The new protocol employs a catalytic asymmetric hydrogenation step, which significantly reduces the formation of undesired stereoisomers. This development is particularly relevant for industrial-scale production, where consistency and cost-effectiveness are paramount.

Pharmacokinetic studies of derivatives containing this scaffold have yielded promising results. Research conducted by a multinational pharmaceutical consortium (2023) demonstrated that compounds derived from Benzyl 4-(azetidin-1-yl)-3-fluoropiperidine-1-carboxylate exhibit favorable ADME (absorption, distribution, metabolism, and excretion) profiles in preclinical models. The fluorinated piperidine core was shown to confer improved oral bioavailability and reduced hepatic clearance compared to non-fluorinated analogs.

Looking ahead, the versatility of Benzyl 4-(azetidin-1-yl)-3-fluoropiperidine-1-carboxylate continues to inspire novel applications. Ongoing research is exploring its use in the development of radiopharmaceuticals for positron emission tomography (PET) imaging, leveraging the fluorine-18 isotope for diagnostic purposes. Additionally, computational studies are being employed to design next-generation derivatives with enhanced target selectivity and reduced off-target effects. As the understanding of this compound's pharmacological potential deepens, it is expected to play an increasingly important role in the discovery of innovative therapeutics.